Cas no 22964-04-1 (Benzo[b]thiophene-3-ethanamine,5-bromo-N,N-dimethyl-, hydrochloride (1:1))

• Product Name: Benzo[b]thiophene-3-ethanamine,5-bromo-N,N-dimethyl-, hydrochloride (1:1)
• CAS No: 22964-04-1
• MF: C₁₂H₁₅BrClNS
• MW: 320.676200151443
• CID: 271034
• PubChem ID: 31582
• Update Time: 2025-04-19

Benzo[b]thiophene-3-ethanamine,5-bromo-N,N-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-ethanamine,5-bromo-N,N-dimethyl-, hydrochloride (1:1)
• 2-(5-bromo-1-benzothiophen-3-yl)ethyl-dimethylazanium,chloride
• 22964-04-1
• BENZO(b)THIOPHENE-3-ETHYLAMINE, 5-BROMO-N,N-DIMETHYL-, HYDROCHLORIDE
• 5-Bromo-N,N-dimethylbenzo(b)thiophene-3-ethylamine hydrochloride

• Inchi： 1S/C12H14BrNS.ClH/c1-14(2)6-5-9-8-15-12-4-3-10(13)7-11(9)12;/h3-4,7-8H,5-6H2,1-2H3;1H
• InChI Key： GWRIEBWTOVUVEA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CS2)CC[NH+](C)C.[Cl-]

Computed Properties

• Exact Mass: 303.8624
• Monoisotopic Mass: 318.97971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7

Experimental Properties

• Boiling Point: 362.6°C at 760 mmHg
• Flash Point: 173.1°C
• PSA: 5.9